Cas no 12018-01-8 (chromium dioxide)

• Product Name: chromium dioxide
• CAS No: 12018-01-8
• MF: CrH₄O₂
• MW: 88.0266618728638
• MDL: MFCD00049888
• CID: 158654
• Update Time: 2025-04-19

chromium dioxide Chemical and Physical Properties

Names and Identifiers

• chromium dioxide
• Chromium oxide (CrO₂)
• Chromium(IV) oxide
• MAGTRIEVE(TM)
• chromium (II) chloride
• chromium (IV) dioxide
• chromium chloride
• Chromium chloride (CrCl2)
• Chromium dichloride
• chromium oxychloride
• chromium(2+) dichloride
• Chromium(II) chloride (1:2)
• Chromium(II) chloride [Chromium and chromium compounds]
• chromium(VI) dichloride dioxide
• CHROMOUS CHLORIDE
• chromylchloride
• EINECS 233-163-3
• HSDB 988
• accrox r
• chromium dioxide (cro2)
• magtrieve
• chromium (iv) oxide
• chromium oxide (cro2)
• chromium(iv) dioxide
• chromiumdioxide

• MDL： MFCD00049888
• Inchi： 1S/Cr.2H2O/h;2*1H2
• InChI Key： DJCIVHDYINPEKO-UHFFFAOYSA-N
• SMILES： [Cr].O.O

Computed Properties

• Exact Mass: 81.9358

Experimental Properties

• Color/Form: Not available
• Density: 4.85 g/mL at 25 °C(lit.)
• Melting Point: >375 °C (dec.) (lit.)
• PSA: 34.14
• Merck: 13,2254
• Solubility: Not available

chromium dioxide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36
• Safety Instruction： 26-36
• RTECS：GB6400000
• Hazardous Material Identification：
• Risk Phrases：36

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Transition metal organides Transition metal oxides
• Catalysts and Inorganic Chemicals Inorganic Compounds Oxides